1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-[(5-ethylfuran-2-yl)methyl]piperidin-4-yl]-N-(2-methoxyethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H35N3O3/c1-3-19-6-7-20(27-19)16-23-12-8-18(9-13-23)24-11-4-5-17(15-24)21(25)22-10-14-26-2/h6-7,17-18H,3-5,8-16H2,1-2H3,(H,22,25)
• InChI Key: URTWBVGMOMUJOR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CN2CCC(CC2)N3CCCC(C3)C(=O)NCCOC
• Molecular Formula: C21H35N3O3
• Molecular Weight: 377.5 g/mol

Description

1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide, also known as EFC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EFC belongs to the class of piperidine-based compounds and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine. 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has been shown to increase the release of dopamine in the brain, which is responsible for its antiparkinsonian effects.
Biochemical and Physiological Effects:
1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has been shown to exert a variety of biochemical and physiological effects. It has been shown to decrease the levels of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in the pathogenesis of various diseases. 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has also been shown to reduce the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is its relatively low toxicity. It has been shown to be well-tolerated in animal studies and has a favorable pharmacokinetic profile. However, one of the limitations of using 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the research on 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide. One of the potential applications of 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. Further studies are needed to elucidate the exact mechanism of action of 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide and to optimize its pharmacokinetic properties. Additionally, the potential use of 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide in combination with other drugs should be explored to enhance its therapeutic efficacy.
Conclusion:
In conclusion, 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide is a promising piperidine-based compound that has shown potential therapeutic applications in various diseases. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the treatment of neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties.

Synthesis Methods

1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide was synthesized using a multi-step process that involves the reaction of 5-ethyl-2-furaldehyde with piperidine, followed by acylation with 2-methoxyethylamine and finally, carboxamidation. The overall yield of the synthesis process is around 20%.

Scientific Research Applications

1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties. 1'-[(5-ethyl-2-furyl)methyl]-N-(2-methoxyethyl)-1,4'-bipiperidine-3-carboxamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression.